Cas no 7789-90-4 (2,2,3-Trichloropropanal)

2,2,3-Trichloropropanal structure
2,2,3-Trichloropropanal structure
Product Name:2,2,3-Trichloropropanal
CAS No:7789-90-4
MF:C3H3Cl3O
MW:161.414318323135
CID:861923
PubChem ID:24623
Update Time:2025-04-19

2,2,3-Trichloropropanal Chemical and Physical Properties

Names and Identifiers

    • 2,2,3-Trichloropropanal
    • propanal, 2,2,3-trichloro-
    • SCHEMBL6840690
    • DTXSID80228508
    • 3-01-00-02693 (Beilstein Handbook Reference)
    • AKOS006385278
    • UNII-KFQ961MF6C
    • 2,2,3-TRICHLOROPROPIONALDEHYDE
    • Propionaldehyde, 2,2,3-trichloro-
    • BRN 1748695
    • VMVQOWJGWBIGEU-UHFFFAOYSA-N
    • Q27282234
    • 7789-90-4
    • AI3-25036
    • KFQ961MF6C
    • 2,2,3-trichloro-propionaldehyde
    • .ALPHA.,.ALPHA.,.BETA.-TRICHLOROPROPIONALDEHYDE
    • .ALPHA.,.ALPHA.,.BETA.-TRICHLOROPROPIONIC ALDEHYDE
    • Inchi: 1S/C3H3Cl3O/c4-1-3(5,6)2-7/h2H,1H2
    • InChI Key: VMVQOWJGWBIGEU-UHFFFAOYSA-N
    • SMILES: ClC(C=O)(CCl)Cl

Computed Properties

  • Exact Mass: 159.92509
  • Monoisotopic Mass: 159.924948
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 70.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.4700
  • Boiling Point: 226.05°C (rough estimate)
  • Flash Point: 57.5°C
  • Refractive Index: 1.4730 (estimate)
  • PSA: 17.07
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